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Compound of Interest

Compound Name:
4-Chloropyrimidine-5-carbonyl

chloride

CAS No.: 1261494-35-2

Cat. No.: B3377149 Get Quote

Technical Guide for Research & Development Professionals

Executive Summary
Compound Identity: 4-Chloropyrimidine-5-carbonyl chloride CAS Number: 1261494-35-2

Formula: C₅H₂Cl₂N₂O Molecular Weight: 176.99 g/mol [1]

4-Chloropyrimidine-5-carbonyl chloride is a high-value heterocyclic building block used

primarily in the synthesis of pharmaceutical agents, particularly kinase inhibitors and

antimicrobial compounds. Its utility stems from the dual electrophilic nature of the molecule: the

acyl chloride moiety at position 5 and the chloro-substituent at position 4.

However, this "dual-threat" reactivity profile necessitates rigorous safety protocols. The

compound is not only a severe corrosive (causing irreversible skin and eye damage) but also

violently reactive with moisture, liberating toxic hydrogen chloride (HCl) gas. This guide

provides an evidence-based framework for the safe storage, handling, and disposal of this

reagent, moving beyond generic safety data sheets (SDS) to address laboratory-specific

causality and risk mitigation.
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To handle this compound safely, one must understand why it is dangerous. The hazard profile

is driven by its thermodynamics.

The Hydrolysis Threat
The carbonyl chloride group (-COCl) is highly susceptible to nucleophilic attack by water. Upon

contact with atmospheric moisture or mucosal surfaces, the following exothermic reaction

occurs instantly:

Consequences:

Inhalation: The released HCl gas reacts with the water in the respiratory tract to form

hydrochloric acid, causing chemical pneumonitis and pulmonary edema.

Explosion Risk: In a closed vessel, the rapid generation of gas can over-pressurize

glassware.

GHS Classification Summary
Table 1 summarizes the critical hazard codes associated with this class of pyrimidine acyl

chlorides.

Hazard Class Category H-Code Description

Skin Corrosion 1B H314

Causes severe skin

burns and eye

damage.

Eye Damage 1 H318
Causes serious eye

damage (irreversible).

Corrosive to Metals 1 H290
May be corrosive to

metals.[2]

Acute Toxicity 3/4 H301/H331

Toxic if swallowed or

inhaled (Class-

dependent).

Reactivity N/A EUH014
Reacts violently with

water.
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Engineering Controls & Hierarchy of Safety
Reliance on PPE alone is a failure of safety planning. The handling of 4-Chloropyrimidine-5-
carbonyl chloride requires a "Defense in Depth" strategy.

Hierarchy of Controls Diagram
The following diagram illustrates the required safety layers, prioritized by effectiveness.

ELIMINATION
(Not possible for synthesis)

ENGINEERING CONTROLS
Schlenk Line, Glovebox, Fume Hood

 If essential reagent

ADMINISTRATIVE CONTROLS
SOPs, Buddy System, Training

 Standard Operating Procedure

PPE
Resp. Protection, Chem. Gloves, Goggles

 Last line of defense

Click to download full resolution via product page

Figure 1: Hierarchy of Controls for handling high-reactivity acyl chlorides.

Specific Engineering Implementations
Primary Containment: All transfers must occur within a chemical fume hood operating at a

face velocity of 80–100 fpm.
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Inert Atmosphere: For storage and dispensing, use a nitrogen or argon-filled glovebox or

standard Schlenk line techniques. The compound degrades rapidly in air, compromising

purity and safety.

Venting: Reactions involving this reagent must be vented through a scrubber (e.g., dilute

NaOH trap) to neutralize evolved HCl gas.

Operational Protocols: Synthesis & Handling
PPE Selection (The "Self-Validating" Check)
Before touching the reagent, verify glove integrity.

Gloves: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil) for dexterity.

Outer Layer: Laminate film (e.g., Silver Shield®) or thick Butyl rubber. Standard nitrile

degrades quickly upon exposure to acyl chlorides.

Eye Protection: Chemical splash goggles + Face shield. Safety glasses are insufficient due

to the risk of splash and corrosive vapors.

Safe Weighing and Transfer Workflow
This workflow minimizes hydrolysis and exposure.

Start: Reagent in Storage
(-20°C, under Argon)

Step 1: Warm to RT
(Prevents condensation)

Step 2: Transfer in Hood/Glovebox
(Use dry syringe/cannula)

Step 3: Add to Reaction Vessel
(Slow addition, <0°C)

Step 4: Reseal Stock
(Parafilm/Teflon tape)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for transferring moisture-sensitive acyl chlorides.

Critical Protocol Notes:

Temperature: Allow the container to reach room temperature before opening. Opening a cold

bottle induces condensation, instantly hydrolyzing the surface layer.
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Glassware: All glassware must be oven-dried (>120°C for 2 hours) and cooled under inert

gas.

Solvents: Use only anhydrous solvents (DCM, THF, Toluene). Wet solvents will trigger a

runaway exotherm.

Emergency Response & Waste Disposal
The "Dilute-Cool-Destroy" Quenching Method
Never add water directly to the neat chemical. This will cause a violent eruption of hot acid.

Instead, follow the Dilute-Cool-Destroy protocol for quenching reactions or disposing of excess

reagent.

Protocol:

Dilute: Dissolve the residue in a non-reactive organic solvent (e.g., Toluene or

Dichloromethane) to act as a heat sink.

Cool: Place the vessel in an ice bath (0°C).

Destroy: Slowly add a nucleophile (Isopropanol or Methanol) dropwise. This converts the

acyl chloride to a stable ester.

Reaction:

Neutralize: Once the exotherm subsides, add saturated Sodium Bicarbonate (

) solution to neutralize the acid.

Quenching Logic Diagram
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Excess Reagent?

1. Dilute with DCM/Toluene

2. Cool to 0°C

3. Add MeOH Dropwise

Gas Evolution?

Wait / Stir

Yes (Vigorous)

4. Add NaHCO3 (aq)

No (Stable)

Dispose as Halogenated Waste

Click to download full resolution via product page

Figure 3: Decision tree for safe quenching of reactive acyl chlorides.

Spill Management
Small Spills (<10 mL): Cover with dry sand or vermiculite. Do NOT use paper towels (fire

risk). Scoop into a container and treat as hazardous waste.
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Large Spills: Evacuate the area. Do not attempt cleanup without SCBA (Self-Contained

Breathing Apparatus) due to high HCl concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Chloropyrimidine-5-carbonyl Chloride: Safety and
Handling Precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3377149#4-chloropyrimidine-5-carbonyl-chloride-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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